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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of PL37, a first-in-class dual enkephalinase

inhibitor (DENKI), with established treatments for neuropathic pain and migraine. The

information is based on publicly available preclinical and early-phase clinical trial data. It is

important to note that the full results of the Phase 2a clinical trial for PL37 in painful diabetic

neuropathy have not been formally published.

Executive Summary
PL37 represents a novel therapeutic strategy for pain management by targeting the body's

endogenous opioid system. As a dual inhibitor of neprilysin (NEP) and aminopeptidase N

(APN), PL37 prevents the degradation of enkephalins, the body's natural painkillers. This

mechanism of action suggests the potential for effective analgesia without the significant side

effects associated with traditional opioid agonists. Preclinical studies have shown promise in

models of neuropathic pain and migraine. However, a definitive comparison with current

standards of care awaits the publication of comprehensive clinical trial data.
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Mechanism of Action: Enhancing Endogenous Pain
Relief
PL37's therapeutic effect is derived from its ability to prolong the activity of endogenous

enkephalins. These opioid peptides are released in response to painful stimuli and act on

opioid receptors to modulate pain signals. However, they are rapidly broken down by the

enzymes NEP and APN. By inhibiting both of these enzymes, PL37 effectively increases the

local concentration and duration of action of enkephalins in areas of pain.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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